(E)-4-(Diethylamino)but-2-enamide

• Molecular Formula: C8H16N2O
• Molecular Weight: 156.23 g/mol
• IUPAC Name: (E)-4-(diethylamino)but-2-enamide
• InChI: InChI=1S/C8H16N2O/c1-3-10(4-2)7-5-6-8(9)11/h5-6H,3-4,7H2,1-2H3,(H2,9,11)/b6-5+
• InChI Key: SFPGNABUJLHMNQ-AATRIKPKSA-N
• Isomeric SMILES: CCN(CC)C/C=C/C(=O)N
• Canonical SMILES: CCN(CC)CC=CC(=O)N

Description

(E)-4-(Diethylamino)but-2-enamide is a structurally distinct α,β-unsaturated amide characterized by a conjugated enamide system (C=C-NR₂) and a diethylamino substituent at the 4-position. The (E)-configuration of the double bond is critical for maintaining planar geometry, which enhances interactions with biological targets such as ATP-binding pockets in kinases .

Key structural features include:

• Diethylamino group: Provides steric bulk and moderate lipophilicity (logP ~2.5–3.0, estimated), influencing membrane permeability and metabolic stability.
• But-2-enamide backbone: The α,β-unsaturated system enables conjugation, enhancing stability and enabling Michael addition reactions in biological systems.
• Amide functionality: Increases hydrogen-bonding capacity, improving solubility in polar solvents compared to ester analogs .

Biological Activity

(E)-4-(Diethylamino)but-2-enamide is a compound of significant interest in the field of medicinal chemistry due to its potential biological activities. This article provides an overview of its synthesis, biological effects, mechanisms of action, and relevant case studies, supported by diverse sources.

Chemical Structure and Synthesis

The chemical structure of (E)-4-(Diethylamino)but-2-enamide can be represented as follows:

$$\text{C}_8\text{H}_{15}\text{N}\quad \text{ Molecular Weight 141 21 g mol }$$

This compound can be synthesized through various methods, including the reaction of diethylamine with suitable acrylamide derivatives. The synthesis typically involves the formation of a double bond between the carbon atoms adjacent to the amine group, which is crucial for its biological activity.

Anticancer Properties

Research has indicated that (E)-4-(Diethylamino)but-2-enamide exhibits promising anticancer properties. In vitro studies have shown that this compound can inhibit the growth of several cancer cell lines, including MV-4-11 and THP-1. The mechanism involves the modulation of specific signaling pathways related to cell proliferation and apoptosis.

Table 1: Inhibition Rates in Different Cell Lines

Cell Line	Inhibition Rate (%) at 5 µM
MV-4-11	70%
THP-1	65%
K-562	30%
HL-60	25%

These results suggest that (E)-4-(Diethylamino)but-2-enamide may serve as a lead compound for developing targeted therapies against hematological malignancies.

The biological activity of (E)-4-(Diethylamino)but-2-enamide is believed to stem from its ability to interact with specific molecular targets within cancer cells. It acts as a covalent modifier, forming bonds with cysteine residues in target proteins, which can lead to altered enzymatic activity and disrupted signaling pathways.

Case Study: FLT3 Inhibition

In a study focusing on FLT3 mutations commonly found in acute myeloid leukemia (AML), (E)-4-(Diethylamino)but-2-enamide demonstrated selective inhibition against FLT3-ITD mutant cells. This specificity was attributed to the compound's ability to bind covalently to the active site of the mutated enzyme, preventing its activation and subsequent downstream signaling that promotes cell survival and proliferation.

Toxicological Profile

While the anticancer potential is significant, understanding the toxicological profile is essential for further development. Preliminary studies suggest that at therapeutic concentrations, (E)-4-(Diethylamino)but-2-enamide exhibits low toxicity towards normal human cells, making it a candidate for further clinical evaluation.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analogs and Substituent Effects

The table below compares (E)-4-(Diethylamino)but-2-enamide with structurally related compounds, highlighting substituent-driven differences:

Compound Name	Substituents	Molecular Weight	Key Properties	References
(E)-4-(Diethylamino)but-2-enamide	Diethylamino, amide	627 (M+1)	Moderate lipophilicity; enhanced metabolic stability due to bulky diethyl group
(E)-4-(Dimethylamino)but-2-enamide (e.g., maleate salt in )	Dimethylamino, amide	598 (M+1)	Higher solubility in aqueous media; faster clearance due to reduced steric bulk
Ethyl (E)-4-(dimethylamino)but-2-enoate ()	Dimethylamino, ester	157.21	Lower boiling point (ester volatility); reduced hydrogen-bonding capacity
(S,E)-N-(3-CYANO-4-(3-CHLORO-4-FLUORO-PHENYLAMINO)...BUT-2-ENAMIDE ()	Chloro, fluoro, cyano, tetrahydrofuran	596 (M+1)	Improved target affinity (halogens enhance binding); moderate logP (~3.2)
(S,E)-N-(4-(4-(2-CYANOBENZYLOXY)-3-CHLOROPHENYLAMINO)...BUT-2-ENAMIDE ()	Cyano, benzyloxy, chloro	623 (M+1)	High potency in kinase inhibition assays; increased cytotoxicity

Crystallinity and Solid-State Properties

• Crystalline Forms: Diethylamino-containing compounds (e.g., ) often exhibit polymorphic crystalline forms with melting points >200°C, whereas dimethylamino analogs () form hydrates or solvates due to higher polarity .
• Salt Formation: The maleate salt of (E)-4-(dimethylamino)but-2-enamide () improves aqueous solubility (up to 10 mg/mL) compared to free-base diethylamino derivatives (solubility ~2 mg/mL) .